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Compound of Interest

Compound Name:
2-(PERFLUOROOCTYL)ETHYL

METHACRYLATE

Cat. No.: B154513 Get Quote

This guide provides essential physicochemical data for 2-(perfluorooctyl)ethyl methacrylate
(CAS No: 1996-88-9), a fluorinated monomer commonly utilized in the synthesis of specialized

polymers. Its significant fluorine content imparts unique properties, such as hydrophobicity and

oleophobicity, to materials. This document is intended for researchers and professionals in

materials science, polymer chemistry, and drug development who require precise data for

experimental design and material characterization.

Core Physicochemical Data
The fundamental molecular properties of 2-(perfluorooctyl)ethyl methacrylate are

summarized below. This data is critical for stoichiometric calculations in polymer synthesis and

for analytical characterization.

Property Value

Chemical Formula C₁₄H₉F₁₇O₂[1][2]

Molecular Weight 532.19 g/mol [1][2]

Structural Representation
The molecule consists of three primary functional regions: a reactive methacrylate group, a

flexible ethyl linker, and a stable perfluorooctyl chain. The logical relationship between these
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components dictates the monomer's reactivity and the resulting polymer's properties.

Perfluorooctyl Chain
(C8F17)
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Methacrylate Group
(-O-C(O)-C(CH3)=CH2)

Click to download full resolution via product page

Caption: Logical structure of 2-(perfluorooctyl)ethyl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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